Cas no 1343909-61-4 (2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1343909-61-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5709310
• PubChem ID: 63976545
• Update Time: 2023-10-14

2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1343909-61-4
• 2-(1-ethyl-1H-pyrazol-5-yl)propanoicacid
• EN300-1137766
• 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid
• CS-0275346
• AKOS013292542
• 2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid

• Inchi： 1S/C8H12N2O2/c1-3-10-7(4-5-9-10)6(2)8(11)12/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： BHAZHPASMBTDSL-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CC=NN1CC)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles